[4-(2,1,3-Benzoxadiazol-4-ylsulfonyl)piperazin-1-yl](5-bromofuran-2-yl)methanone

Specification

• Molecular Formula: C15H13BrN4O5S
• Molecular Weight: 441.3 g/mol
• IUPAC Name: [4-(2,1,3-benzoxadiazol-4-ylsulfonyl)piperazin-1-yl]-(5-bromofuran-2-yl)methanone
• Standard InChI: InChI=1S/C15H13BrN4O5S/c16-13-5-4-11(24-13)15(21)19-6-8-20(9-7-19)26(22,23)12-3-1-2-10-14(12)18-25-17-10/h1-5H,6-9H2
• Standard InChI Key: OJSFNSVETPPKKU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)C2=CC=C(O2)Br)S(=O)(=O)C3=CC=CC4=NON=C43

Introduction

Synthesis

The synthesis of such compounds typically involves multi-step reactions, including the formation of the benzoxadiazole and piperazine moieties, followed by their coupling with the bromofuran group. Common methods might involve sulfonylation reactions and nucleophilic substitutions.

Biological Activity

Compounds with benzoxadiazole and piperazine rings often exhibit biological activities such as anti-cancer properties and potential neuropharmacological effects. The bromofuran group could contribute to additional biological interactions, possibly enhancing the compound's efficacy or specificity.

Data Table

Since specific data for 4-(2,1,3-Benzoxadiazol-4-ylsulfonyl)piperazin-1-ylmethanone is not available, we can create a hypothetical table based on similar compounds:

Compound	Molecular Formula	Molecular Weight (g/mol)	Biological Activity
4-(2,1,3-Benzoxadiazol-4-ylsulfonyl)piperazin-1-ylmethanone	C19H17N5O4S	411.43	Potential medicinal applications
1-[4-(2,1,3-Benzoxadiazol-4-ylsulfonyl)piperazin-1-yl]-3-methylbut-2-en-1-one	C15H18N4O4S	350.39	Potential biological activities
Hypothetical: 4-(2,1,3-Benzoxadiazol-4-ylsulfonyl)piperazin-1-ylmethanone	Not Available	Not Available	Potential anti-cancer and neuropharmacological effects